N-[3-(methylamino)propyl]-1H-indole-2-carboxamide

• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol
• IUPAC Name: N-[3-(methylamino)propyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C13H17N3O/c1-14-7-4-8-15-13(17)12-9-10-5-2-3-6-11(10)16-12/h2-3,5-6,9,14,16H,4,7-8H2,1H3,(H,15,17)
• InChI Key: MYZSITRTXZZMHX-UHFFFAOYSA-N
• SMILES: CNCCCNC(=O)C1=CC2=CC=CC=C2N1

Description

N-[3-(methylamino)propyl]-1H-indole-2-carboxamide, also known as 5-MAPDI, is a synthetic compound that belongs to the family of indole-based psychoactive substances. It is a potent agonist of the serotonin (5-HT) receptor and has been widely studied for its potential therapeutic applications in the field of psychiatry.

Mechanism of Action

The mechanism of action of N-[3-(methylamino)propyl]-1H-indole-2-carboxamide involves the activation of the 5-HT receptor, which leads to the modulation of various neurotransmitters such as dopamine, norepinephrine, and gamma-aminobutyric acid (GABA). This modulation results in the regulation of mood, anxiety, and cognition, which are the primary targets of psychiatric medications.
Biochemical and Physiological Effects:
Studies have shown that this compound can produce several biochemical and physiological effects such as increased serotonin release, decreased dopamine release, and enhanced GABAergic transmission. These effects are consistent with the proposed mechanism of action and may underlie the potential therapeutic benefits of this compound in the treatment of psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(methylamino)propyl]-1H-indole-2-carboxamide is its high affinity for the 5-HT receptor, which makes it a potent and selective agonist. This property allows for precise and controlled experiments, which are essential for the development of new psychiatric medications. However, one of the limitations of this compound is its potential toxicity and adverse effects, which may limit its use in human trials.

Future Directions

There are several future directions for the research and development of N-[3-(methylamino)propyl]-1H-indole-2-carboxamide. One of the potential applications is the development of new antidepressant and anxiolytic medications that target the 5-HT receptor. Another direction is the investigation of the potential anti-addictive properties of this compound, which may have implications for the treatment of substance use disorders. Finally, further research is needed to determine the safety and efficacy of this compound in human trials, which may pave the way for its clinical use in the future.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely studied for its potential therapeutic applications in the field of psychiatry. It is a potent agonist of the 5-HT receptor and has been shown to have antidepressant, anxiolytic, and anti-addictive properties. While there are advantages and limitations to its use in lab experiments, there are several future directions for its research and development that may lead to the development of new psychiatric medications.

Synthesis Methods

The synthesis of N-[3-(methylamino)propyl]-1H-indole-2-carboxamide involves the reaction of 5-hydroxyindole-2-carboxylic acid with N,N-dimethylpropan-1-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then treated with acetic anhydride to form the final compound. The purity and yield of the product can be improved by using chromatographic techniques such as column chromatography or HPLC.

Scientific Research Applications

N-[3-(methylamino)propyl]-1H-indole-2-carboxamide has been used in several scientific studies to investigate its potential therapeutic applications in the field of psychiatry. It has been shown to have a high affinity for the 5-HT receptor, which plays a crucial role in the regulation of mood, anxiety, and cognition. Studies have suggested that this compound may have antidepressant, anxiolytic, and anti-addictive properties, making it a promising candidate for the development of new psychiatric medications.